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Compound of Interest

Compound Name: 3-Phenoxypropyl bromide

Cat. No.: B1583762 Get Quote

This technical guide serves as a core resource for researchers, scientists, and professionals in

drug development, providing in-depth information on 3-Phenoxypropyl bromide. This

document outlines its chemical synonyms, physical and chemical properties, detailed

experimental protocols for its synthesis, and its applications in the synthesis of biologically

active compounds.

Chemical Identity and Synonyms
3-Phenoxypropyl bromide is a key reagent in organic synthesis, particularly valued in the

pharmaceutical and agrochemical industries as an alkylating agent.[1] It is identified by the

CAS Number 588-63-6.[2] A comprehensive list of its synonyms and identifiers is provided

below to facilitate literature and database searches.

(3-Bromopropoxy)benzene[2]

1-Bromo-3-phenoxypropane[2]

3-Bromopropyl phenyl ether[2][3]

gamma-Phenoxypropyl bromide[2]

NSC 2641[2]

Ether, 3-bromopropyl phenyl[2]
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Benzene, (3-bromopropoxy)-[2]

β-phenoxypropyl bromide[1]

3-Phenoxylpropyl Bromide[2]

phenoxypropyl bromide[2]

3-bromo-1-phenoxypropane[2]

Physicochemical Properties
3-Phenoxypropyl bromide is a colorless to light brown liquid at room temperature.[1][2] Its

key physical and chemical properties are summarized in the table below for easy reference and

comparison.

Property Value Source(s)

Molecular Formula C₉H₁₁BrO [1][2]

Molecular Weight 215.09 g/mol [1][2]

CAS Number 588-63-6 [2]

EC Number 209-623-4 [2]

Density 1.365 g/mL at 25 °C [2]

Boiling Point 130-134 °C at 14 mmHg [2]

Melting Point 10-11 °C [2]

Flash Point 228 °F (108.9 °C) [4]

Refractive Index (n20/D) 1.546 [2]

InChI Key
NIDWUZTTXGJFNN-

UHFFFAOYSA-N
[5]

SMILES BrCCCOc1ccccc1 [3]
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Experimental Protocols: Synthesis of 3-
Phenoxypropyl Bromide
The compound is typically synthesized via the reaction of phenoxypropanol with hydrobromic

acid or phosphorus tribromide, or through the Williamson ether synthesis.[1] A detailed

experimental protocol for its synthesis from phenol and 1,3-dibromopropane is provided below.

[2]

General Procedure for Synthesis
Materials:

Phenol (1.0 g, 10.6 mmol)

1,3-Dibromopropane (8.58 g, 42.5 mmol)

Anhydrous potassium carbonate (7.34 g, 53.1 mmol)

Acetone (20 ml)

Ethyl acetate

Hexane

Equipment:

Round-bottom flask

Reflux condenser

Oil bath

Filtration apparatus

Rotary evaporator

Column chromatography setup
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Methodology:

Dissolve phenol (1.0 g, 10.6 mmol) in acetone (20 ml) in a round-bottom flask.[2]

To this solution, add anhydrous potassium carbonate (7.34 g, 53.1 mmol) and 1,3-

dibromopropane (8.58 g, 42.5 mmol).[2]

Heat the reaction mixture to reflux in an oil bath and maintain for 12 hours.[2]

After the reaction is complete, cool the mixture and remove the potassium carbonate by

filtration.[2]

Remove the solvent (acetone) from the filtrate by distillation under reduced pressure to yield

the crude product.[2]

Purify the crude product using column chromatography with an eluent mixture of ethyl

acetate and hexane (3:7 ratio).[2]

The final product is obtained as a light brown liquid (yield: 2.05 g, 90%).[2]

Confirm the structure of the product using ¹H NMR spectroscopy.[2]

Applications in Drug Discovery and Development
3-Phenoxypropyl bromide serves as a crucial building block for introducing the

phenoxypropyl moiety into more complex molecules.[4] Its primary site of reactivity is the

bromine atom, which acts as a leaving group in nucleophilic substitution reactions.[4] This

reactivity makes it a valuable intermediate in the synthesis of various active pharmaceutical

ingredients (APIs).[4]

Notable applications include its use as a reagent in the synthesis of:

Damidines, which are studied in the context of myotonic dystrophy.[2][6]

Phenoxyalkylbenzimidazoles, which have shown antitubercular activity.[2][6]

The following diagram illustrates a high-level workflow for the initial stages of a drug

development pipeline, a context in which derivatives of 3-Phenoxypropyl bromide are utilized.
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Caption: Drug Development Workflow for Myotonic Dystrophy.
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Safety and Handling
3-Phenoxypropyl bromide is a combustible liquid and an irritant.[4] Appropriate personal

protective equipment (PPE), including eye shields and gloves, should be worn when handling

this chemical.[3] It should be stored in a dry, well-ventilated area, with some suppliers

recommending storage at -20°C for maximum stability.[6] For detailed safety information,

always refer to the latest Safety Data Sheet (SDS) provided by the supplier.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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